Cas no 1448059-00-4 (3-(benzenesulfonyl)-N-3-(trifluoromethyl)phenylpyrrolidine-1-carboxamide)

• Product Name: 3-(benzenesulfonyl)-N-3-(trifluoromethyl)phenylpyrrolidine-1-carboxamide
• CAS No: 1448059-00-4
• MF: C₁₈H₁₇F₃N₂O₃S
• MW: 398.399393796921
• CID: 6279655
• PubChem ID: 71805623
• Update Time: 2025-05-23

3-(benzenesulfonyl)-N-3-(trifluoromethyl)phenylpyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-3-(trifluoromethyl)phenylpyrrolidine-1-carboxamide
• AKOS024558096
• 1448059-00-4
• 3-(BENZENESULFONYL)-N-[3-(TRIFLUOROMETHYL)PHENYL]PYRROLIDINE-1-CARBOXAMIDE
• F6435-1026
• 3-(phenylsulfonyl)-N-(3-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide

• Inchi： 1S/C18H17F3N2O3S/c19-18(20,21)13-5-4-6-14(11-13)22-17(24)23-10-9-16(12-23)27(25,26)15-7-2-1-3-8-15/h1-8,11,16H,9-10,12H2,(H,22,24)
• InChI Key： GAKZWFWTSPVTAQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CN(C(NC2C=CC=C(C(F)(F)F)C=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 398.09119807g/mol
• Monoisotopic Mass: 398.09119807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(benzenesulfonyl)-N-3-(trifluoromethyl)phenylpyrrolidine-1-carboxamide

3-(Benzenesulfonyl)-N-3-(Trifluoromethyl)Phenylpyrrolidine-1-Carboxamide: A Comprehensive Overview

The compound 3-(benzenesulfonyl)-N-3-(trifluoromethyl)phenylpyrrolidine-1-carboxamide (CAS No. 1448059-00-4) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring, a benzenesulfonyl group, and a trifluoromethyl-substituted phenyl group. The integration of these functional groups imparts the molecule with distinctive chemical and physical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzenesulfonyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The sulfonyl group is known to improve solubility and reduce metabolic degradation, which are critical factors in drug design. In the case of 3-(benzenesulfonyl)-N-3-(trifluoromethyl)phenylpyrrolidine-1-carboxamide, this group plays a pivotal role in stabilizing the molecule's conformation, thereby influencing its pharmacokinetic properties. Researchers have also explored the potential of this compound as a precursor for more complex molecules, leveraging its structural versatility.

The presence of a trifluoromethyl-substituted phenyl group introduces additional functionality to the molecule. Trifluoromethyl groups are well-known for their electron-withdrawing effects, which can modulate the electronic properties of aromatic systems. This feature is particularly advantageous in applications requiring precise control over molecular interactions, such as in receptor-ligand binding studies. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets, paving the way for its use in drug discovery.

Pyrrolidine rings are another key structural element in this compound. Pyrrolidine derivatives are widely used in medicinal chemistry due to their ability to form stable amide bonds and their compatibility with various functional groups. The pyrrolidine-1-carboxamide moiety in this compound contributes to its ability to act as a versatile scaffold for further chemical modifications. Recent research has focused on optimizing the synthesis of this compound to enhance its purity and yield, ensuring its readiness for large-scale applications.

From an environmental standpoint, the synthesis and application of 3-(benzenesulfonyl)-N-3-(trifluoromethyl)phenylpyrrolidine-1-carboxamide have been carefully evaluated to minimize ecological impact. The use of sustainable reagents and energy-efficient reaction conditions has been prioritized in its production processes. Additionally, researchers have explored the biodegradation pathways of this compound to ensure that it aligns with current environmental regulations and standards.

In conclusion, 3-(benzenesulfonyl)-N-3-(trifluoromethyl)phenylpyrrolidine-1-carboxamide (CAS No. 1448059-00-4) represents a cutting-edge advancement in organic chemistry. Its unique structure, combined with recent research findings, underscores its potential as a valuable tool in drug development and materials science. As ongoing studies continue to uncover new applications and optimizations for this compound, it stands poised to make significant contributions to various industries while maintaining adherence to environmental and safety standards.